Cas no 28200-39-7 (Methanesulfonamide, N-[2-(methylthio)ethyl]-)

• Product Name: Methanesulfonamide, N-[2-(methylthio)ethyl]-
• CAS No: 28200-39-7
• MF: C₄H₁₁NO₂S₂
• MW: 169.265638589859
• CID: 3928928
• PubChem ID: 59559064
• Update Time: 2025-08-10

Methanesulfonamide, N-[2-(methylthio)ethyl]- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-[2-(methylthio)ethyl]-
• N-(2-(methylsulfanyl)ethyl)methanesulfonamide
• AKOS009054052
• EN300-7148746
• SCHEMBL13328483
• N-(2-(Methylthio)ethyl)methanesulfonamide
• EX-A7848W
• 888-353-4
• 28200-39-7
• N-[2-(methylsulfanyl)ethyl]methanesulfonamide

• Inchi： 1S/C4H11NO2S2/c1-8-4-3-5-9(2,6)7/h5H,3-4H2,1-2H3
• InChI Key： YLNMXTHHTRKMNU-UHFFFAOYSA-N
• SMILES： CS(NCCSC)(=O)=O

Computed Properties

• Exact Mass: 169.02312094Da
• Monoisotopic Mass: 169.02312094Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on Methanesulfonamide, N-[2-(methylthio)ethyl]-

Methanesulfonamide, N-[2-(methylthio)ethyl]- (CAS No. 28200-39-7): A Comprehensive Overview

Methanesulfonamide, N-[2-(methylthio)ethyl]- (commonly referred to as N-[2-(methylthio)ethyl]methanesulfonamide) is a chemical compound with the CAS registry number 28200-39-7. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecular structure of this compound comprises a methanesulfonamide group attached to a 2-(methylthio)ethyl chain, which imparts unique chemical properties and reactivity.

The synthesis of N-[2-(methylthio)ethyl]methanesulfonamide typically involves the reaction of methanesulfonyl chloride with 2-(methylthio)ethanamine in the presence of a base such as pyridine or triethylamine. This reaction pathway is well-documented in organic chemistry literature and is considered a standard method for preparing sulfonamides. The resulting compound is a white crystalline solid with a melting point of approximately 115°C.

One of the most significant applications of N-[2-(methylthio)ethyl]methanesulfonamide lies in its role as an intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential as a building block for developing novel drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. For instance, researchers have explored its use in constructing peptidomimetic compounds that mimic the activity of endogenous peptides while exhibiting improved stability and bioavailability.

In the field of agrochemistry, N-[2-(methylthio)ethyl]methanesulfonamide has been investigated as a component in herbicides and fungicides. Its ability to inhibit key enzymatic pathways in plant pathogens makes it a promising candidate for developing environmentally friendly agricultural chemicals. Furthermore, its thioether group confers resistance to hydrolysis under physiological conditions, enhancing its stability in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of N-[2-(methylthio)ethyl]methanesulfonamide with greater accuracy. Molecular docking studies have revealed that this compound exhibits favorable binding affinities towards several drug targets, including protein kinases and proteases. These findings underscore its potential as a lead compound in drug discovery programs.

From a materials science perspective, N-[2-(methylthio)ethyl]methanesulfonamide has been utilized as a precursor for synthesizing advanced polymers and coatings with tailored properties. Its sulfur-containing functional groups enable the formation of strong covalent bonds during polymerization, resulting in materials with enhanced mechanical strength and thermal stability.

In conclusion, Methanesulfonamide, N-[2-(methylthio)ethyl]- (CAS No. 28200-39-7) is a versatile compound with multifaceted applications across various scientific disciplines. Its unique chemical structure and reactivity make it an invaluable tool for researchers aiming to develop innovative solutions in pharmaceuticals, agriculture, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry.